Cas no 18787-65-0 (hexadecan-4-one)
Hexadecan-4-one, also known as 4-hexadecanone, is a long-chain ketone with the molecular formula C₁₆H₃₂O. This compound is characterized by its hydrophobic alkyl chain and a ketone functional group at the fourth carbon position, making it useful in organic synthesis and industrial applications. Its high purity and stability under standard conditions render it suitable for use as an intermediate in the production of surfactants, lubricants, and specialty chemicals. The compound's predictable reactivity and compatibility with various solvents enhance its utility in research and manufacturing processes. Hexadecan-4-one is valued for its consistent performance in formulations requiring controlled hydrophobicity and ketone-based reactivity.
hexadecan-4-one structure
Product Name:hexadecan-4-one
CAS No:18787-65-0
MF:C16H32O
MW:240.42468547821
CID:4630488
PubChem ID:551475
Update Time:2025-06-10
hexadecan-4-one Chemical and Physical Properties
Names and Identifiers
-
- hexadecan-4-one
- 4-Hexadecanone
- CHEMBL3273570
- G62990
- 18787-65-0
- DTXSID601317347
- AKOS012716761
- SCHEMBL3121664
-
- Inchi： 1S/C16H32O/c1-3-5-6-7-8-9-10-11-12-13-15-16(17)14-4-2/h3-15H2,1-2H3
- InChI Key： JWIKKFZLSSZWRK-UHFFFAOYSA-N
- SMILES： CCCC(=O)CCCCCCCCCCCC
Computed Properties
- Exact Mass: 240.245315640g/mol
- Monoisotopic Mass: 240.245315640g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 13
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.5
- Topological Polar Surface Area: 17.1Ų
hexadecan-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P01QEOH-50mg |
4-Hexadecanone |
18787-65-0 | 98% | 50mg |
$278.00 | 2024-06-17 | |
| 1PlusChem | 1P01QEOH-100mg |
4-Hexadecanone |
18787-65-0 | 98% | 100mg |
$446.00 | 2024-06-17 | |
| 1PlusChem | 1P01QEOH-250mg |
4-Hexadecanone |
18787-65-0 | 98% | 250mg |
$743.00 | 2024-06-17 |
hexadecan-4-one Related Literature
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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